Cas no 2034271-90-2 (N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide)

• Product Name: N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide
• CAS No: 2034271-90-2
• MF: C₁₇H₁₇ClN₂O₂
• MW: 316.782083272934
• CID: 5550110
• Update Time: 2025-08-05

N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide

• Inchi： 1S/C17H17ClN2O2/c18-14-7-3-4-8-15(14)20-17(21)12-9-10-19-16(11-12)22-13-5-1-2-6-13/h3-4,7-11,13H,1-2,5-6H2,(H,20,21)
• InChI Key： GMTUUHRBVOBOOP-UHFFFAOYSA-N
• SMILES： C1(OC2CCCC2)=NC=CC(C(NC2=CC=CC=C2Cl)=O)=C1

Additional information on N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide

N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide: A Comprehensive Overview

N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide, with the CAS number 2034271-90-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a carboxamide group and a cyclopentyloxy substituent. The presence of the 2-chlorophenyl group further enhances its chemical versatility, making it a valuable molecule for various applications.

The molecular structure of this compound is intriguing, as it features a pyridine ring at its core. The pyridine ring is a six-membered aromatic ring with one nitrogen atom, which contributes to its stability and reactivity. Attached to this pyridine ring is a carboxamide group (-CONH-), which plays a crucial role in hydrogen bonding and intermolecular interactions. The cyclopentyloxy group (-O-C5H9) adds a cyclic ether functionality, introducing additional electronic and steric effects that can influence the compound's behavior in different chemical environments.

Recent studies have highlighted the potential of N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide in drug discovery and development. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metalloproteases involved in cancer progression. The compound's unique structure allows it to bind effectively to metal centers, making it a promising candidate for anti-cancer therapies.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in advanced materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged in the development of sensors and nanotechnology applications. The SAMs formed by this compound exhibit excellent stability and reproducibility, making them ideal for use in high-performance sensors for environmental monitoring.

From a synthetic perspective, the preparation of N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. The synthesis begins with the preparation of the pyridine derivative, followed by the introduction of the cyclopentyloxy group through an etherification reaction. Finally, the carboxamide group is introduced via amide coupling, yielding the final product.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have developed more environmentally friendly methods to prepare N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide, utilizing catalytic systems that minimize waste and reduce energy consumption. These methods not only enhance the sustainability of the synthesis process but also align with global efforts to promote eco-friendly chemical practices.

The physicochemical properties of this compound are equally fascinating. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application requirements. The compound's thermal stability has also been extensively studied, revealing its ability to withstand high temperatures without undergoing significant degradation.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable electronic properties for use in organic electronics, particularly as a component in organic light-emitting diodes (OLEDs). Its ability to facilitate efficient charge transport makes it a promising candidate for next-generation electronic devices.

In conclusion, N-(2-chlorophenyl)-2-cyclopentyloxypyridine-4-carboxamide is a versatile and multifaceted compound with applications spanning pharmaceuticals, materials science, and electronics. Its unique structure and chemical properties continue to inspire innovative research directions, solidifying its position as an important molecule in modern chemistry.